Cas no 2171152-60-4 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid
• CAS No: 2171152-60-4
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6428033
• PubChem ID: 165526115
• Update Time: 2025-06-11

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid
• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxyphenyl]formamido}butanoic acid
• EN300-1498666
• 2171152-60-4

• Inchi： 1S/C27H26N2O6/c1-3-23(26(31)32)29-25(30)21-13-12-16(14-24(21)34-2)28-27(33)35-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22-23H,3,15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t23-/m1/s1
• InChI Key： RIDRYIHTXFVTKY-HSZRJFAPSA-N
• SMILES： O(C(NC1C=CC(C(N[C@@H](C(=O)O)CC)=O)=C(C=1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid

Comprehensive Analysis of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid (CAS No. 2171152-60-4)

The compound (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid (CAS No. 2171152-60-4) is a specialized amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxyphenyl moiety, makes it a valuable building block for designing biologically active molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

One of the key features of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS for its orthogonality and ease of removal under mild conditions, making this compound ideal for constructing complex peptides and protein mimetics. Recent advancements in peptide-based therapeutics, such as GLP-1 agonists and antimicrobial peptides, have further highlighted the importance of high-quality amino acid derivatives like this one.

In addition to its synthetic utility, CAS No. 2171152-60-4 has garnered attention for its potential in biomaterial engineering. The methoxyphenyl moiety can enhance the stability and bioavailability of peptide-based drug delivery systems, a topic of high interest in nanomedicine. With the rise of personalized healthcare, researchers are exploring how such compounds can be tailored to improve therapeutic efficacy and reduce off-target effects.

The chiral center in (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid also plays a critical role in its biological activity. Enantiopure compounds are essential for asymmetric synthesis and enzyme inhibition studies, areas that are gaining traction in cancer research and neurodegenerative disease treatment. This aligns with frequent search queries like "chiral amino acids in drug development" and "Fmoc-protected building blocks," reflecting the compound's relevance in modern medicinal chemistry.

From a commercial perspective, the demand for CAS No. 2171152-60-4 is driven by its use in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) seek reliable sources of this compound to accelerate lead optimization and preclinical studies. Its stability under various reaction conditions further enhances its appeal for industrial-scale applications.

In summary, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}butanoic acid (CAS No. 2171152-60-4) is a versatile and highly functionalized amino acid derivative with broad applications in peptide synthesis, drug discovery, and biomaterials. Its structural features and compatibility with modern synthetic methodologies make it a cornerstone in the development of next-generation therapeutics and diagnostic tools.